Cas no 7066-74-2 (5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one)

5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one structure
7066-74-2 structure
Product name:5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
CAS No:7066-74-2
MF:C32H23N5O3S
MW:557.621725320816
CID:1746025
PubChem ID:5269057

5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
    • 2-(furan-2-yl)-5-[[3-(3-methyl-4-phenylmethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
    • DTXSID80414727
    • 5-({3-[4-(Benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-(furan-2-yl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
    • 7066-74-2
    • Inchi: InChI=1S/C32H23N5O3S/c1-21-17-23(14-15-26(21)40-20-22-9-4-2-5-10-22)29-24(19-36(34-29)25-11-6-3-7-12-25)18-28-31(38)37-32(41-28)33-30(35-37)27-13-8-16-39-27/h2-19H,20H2,1H3
    • InChI Key: ZDKPHXPHVZXGJS-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC(=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=CO5)S3)C6=CC=CC=C6)OCC7=CC=CC=C7

Computed Properties

  • Exact Mass: 557.15239
  • Monoisotopic Mass: 557.15216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 7
  • Complexity: 940
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 113
  • XLogP3: 6.9

Experimental Properties

  • Density: 1.37
  • Boiling Point: 774.3°C at 760 mmHg
  • Flash Point: 422.1°C
  • Refractive Index: 1.718
  • PSA: 87.97

Recommend Articles

Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.